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Compound of Interest

Compound Name: Sophoraflavanone I

Cat. No.: B15139084 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Note on Compound Availability: Direct experimental data on the solubility of

Sophoraflavanone I is limited in publicly available literature. However, Sophoraflavanone G, a

closely related prenylated flavonoid also isolated from Sophora species, has been extensively

studied. Due to their structural similarities, the dissolution protocols for Sophoraflavanone G are

considered a reliable starting point for Sophoraflavanone I.

Physicochemical Properties
A comparison of the fundamental properties of Sophoraflavanone I and Sophoraflavanone G.

Property Sophoraflavanone I Sophoraflavanone G

CAS Number 136997-69-8[1] 97938-30-2[2][3][4][5]

Molecular Formula C₃₉H₃₈O₉ C₂₅H₂₈O₆[2][3][4][6]

Molecular Weight 650.71 g/mol [1] 424.5 g/mol [2][3][6]

General Class Prenylated Flavonoid Prenylated Flavonoid

Storage -20°C[1] -20°C[4][5]

Solubility Data
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Sophoraflavanones, like many flavonoids, exhibit poor water solubility.[7] Organic solvents are

required for initial dissolution. The following data for Sophoraflavanone G provides a strong

basis for solvent selection for Sophoraflavanone I.

Solvent
Solubility (for
Sophoraflavanone G)

Recommended Use

DMSO (Dimethyl Sulfoxide) 30 mg/mL[8]
Primary choice for stock

solutions.

DMF (Dimethylformamide) 30 mg/mL[8] Alternative for stock solutions.

Ethanol 20 mg/mL[8]

Can be used, but may have

higher cellular toxicity at

effective concentrations.

Aqueous Media (e.g., PBS,

Cell Culture Media)
Poorly soluble

Not suitable for initial

dissolution. Used for final

dilution of stock solutions.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of Sophoraflavanone I in
DMSO.

Materials:

Sophoraflavanone I (MW: 650.71 g/mol )

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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Pipettors and sterile tips

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass

of Sophoraflavanone I needed:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

Mass (mg) = 0.010 mol/L × 0.001 L × 650.71 g/mol × 1000 mg/g = 6.51 mg

Weigh the compound: Carefully weigh out 6.51 mg of Sophoraflavanone I powder using an

analytical balance and place it into a sterile vial.

Dissolution: Add 1 mL of sterile DMSO to the vial containing the Sophoraflavanone I
powder.

Ensure complete dissolution: Securely cap the vial and vortex thoroughly. If necessary,

gently warm the tube to 37°C and use an ultrasonic bath to aid dissolution.[9] Visually

inspect the solution to ensure no particulates are present.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C for short-term storage (1 month) or -80°C for long-

term storage (up to 6 months).

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol describes the dilution of the DMSO stock solution into an aqueous cell culture

medium for in vitro experiments.

Materials:

10 mM Sophoraflavanone I stock solution in DMSO (from Protocol 1)

Pre-warmed sterile cell culture medium (e.g., DMEM, RPMI-1640)

Sterile tubes and pipette tips
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Procedure:

Determine the final desired concentration: For this example, the target concentration is 10

µM.

Perform serial dilutions: It is recommended to perform dilutions in a stepwise manner to

prevent precipitation of the compound.

Intermediate Dilution (Optional but Recommended): First, dilute the 10 mM stock solution

1:100 in pre-warmed culture medium to create a 100 µM intermediate solution. To do this,

add 10 µL of the 10 mM stock to 990 µL of medium.

Final Dilution: Add the intermediate solution to the final culture volume to achieve the

desired concentration. For example, to prepare 1 mL of 10 µM working solution, add 100

µL of the 100 µM intermediate solution to 900 µL of culture medium.

Final DMSO Concentration: Critically, ensure the final concentration of DMSO in the working

solution is not toxic to the cells. This is typically kept at or below 0.5%.

Calculation Check: A 1:1000 final dilution of the 100% DMSO stock (10 mM stock to 10 µM

final) results in a 0.1% DMSO concentration, which is well-tolerated by most cell lines.

Control Group: Prepare a vehicle control by adding the same final concentration of DMSO

(e.g., 0.1%) without the compound to the cell culture medium.

Application: Mix the final working solution gently and apply it to the cells immediately.

Visualized Workflows and Pathways
Experimental Workflow: Solution Preparation

Workflow for Sophoraflavanone I Solution Preparation

Stock Solution (10 mM) Working Solution (e.g., 10 µM)

1. Weigh 6.51 mg
Sophoraflavanone I

2. Add 1 mL
100% DMSO

3. Vortex to Dissolve
4. Aliquot & Store

at -80°C
5. Dilute Stock 1:100

in Culture Medium

Thaw one
aliquot 6. Perform Final Dilution

to Target Concentration
7. Apply to Cells

(Final DMSO < 0.5%)
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Click to download full resolution via product page

Caption: A step-by-step workflow for preparing Sophoraflavanone I stock and working

solutions.

Signaling Pathway: Inhibition of NF-κB
Sophoraflavanone G has been shown to exert anti-inflammatory effects by interrupting the NF-

κB signaling pathway. It can inhibit the nuclear translocation of the p65 subunit, a key step in

NF-κB activation. This mechanism is likely conserved for Sophoraflavanone I.
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Proposed Inhibition of NF-κB Pathway by Sophoraflavanone I
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Caption: Sophoraflavanone I likely inhibits the NF-κB pathway by blocking p65 translocation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15139084?utm_src=pdf-body-img
https://www.benchchem.com/product/b15139084?utm_src=pdf-body
https://www.benchchem.com/product/b15139084?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. mdpi.com [mdpi.com]

2. Protective Effects of Sophoraflavanone G by Inhibiting TNF-α-Induced MMP-9-Mediated
Events in Brain Microvascular Endothelial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Sophoraflavanone M, a prenylated flavonoid from Sophora flavescens Ait., suppresses
pro-inflammatory mediators through both NF-κB and JNK/AP-1 signaling pathways in LPS-
primed macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Natural products targeting the MAPK-signaling pathway in cancer: overview - PMC
[pmc.ncbi.nlm.nih.gov]

5. ovid.com [ovid.com]

6. Sophoraflavanone G from Sophora flavescens induces apoptosis in triple-negative breast
cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

7. Anti-neuroinflammatory effect of Sophoraflavanone G from Sophora alopecuroides in LPS-
activated BV2 microglia by MAPK, JAK/STAT and Nrf2/HO-1 signaling pathways - PubMed
[pubmed.ncbi.nlm.nih.gov]

8. Sophoraflavanone G from Sophora alopecuroides inhibits lipopolysaccharide-induced
inflammation in RAW264.7 cells by targeting PI3K/Akt, JAK/STAT and Nrf2/HO-1 pathways -
PubMed [pubmed.ncbi.nlm.nih.gov]

9. Anti-inflammatory effect of sophoraflavanone G isolated from Sophora flavescens in
lipopolysaccharide-stimulated mouse macrophages [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for the Dissolution of
Sophoraflavanone I]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15139084#how-to-dissolve-sophoraflavanone-i-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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